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Compound of Interest

Compound Name: Ethyl indole-2-carboxylate

Cat. No.: B386271 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of Ethyl indole-2-carboxylate, ensuring a secure

laboratory environment.

Chemical Identifier and Hazard Summary

Identifier Value

Product Name Ethyl indole-2-carboxylate

CAS Number 3770-50-1

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

This compound is classified as a hazardous substance. Always consult the specific Safety Data

Sheet (SDS) provided by your supplier for the most detailed information.
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Hazard Classification GHS Code Statement

Acute toxicity, oral H302 Harmful if swallowed

Skin corrosion/irritation H315 Causes skin irritation[1]

Serious eye damage/eye

irritation
H319 Causes serious eye irritation[1]

Specific target organ toxicity,

single exposure
H335 May cause respiratory irritation

Personal Protective Equipment (PPE)

To ensure your safety, the following personal protective equipment is mandatory when handling

Ethyl indole-2-carboxylate.

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile)[2]

Eye Protection
Safety glasses with side shields or chemical

safety goggles[2]

Body Protection Laboratory coat[2]

Respiratory Protection
For solids/powders, a dust mask (e.g., N95

respirator) is recommended[3]

Nitrile gloves are a suitable choice for protection against a variety of chemicals and are

recommended for handling Ethyl indole-2-carboxylate.[4] However, it is crucial to note that

their resistance can be affected by temperature, duration of exposure, and specific chemical

concentrations.[5][6] For prolonged or direct contact, consider double-gloving or consulting the

glove manufacturer's resistance chart.[5]

Operational and Disposal Plans
Step-by-Step Handling Protocol
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A systematic approach to handling Ethyl indole-2-carboxylate is crucial to minimize exposure

and prevent contamination.

Preparation

Handling

Post-Handling

Waste Disposal

Work in a well-ventilated area
(fume hood recommended)

Don appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

- N95 respirator (for solids)

Carefully weigh the solid compound

If preparing a solution, add the solid to the solvent slowly

Decontaminate work surfaces

Remove PPE in the correct order

Wash hands thoroughly

Collect all waste in a labeled, sealed container

Store in a designated hazardous waste area

Arrange for professional disposal
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Caption: Workflow for handling Ethyl indole-2-carboxylate.

Spill Management Protocol

In the event of a spill, a prompt and safe response is critical.
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Cleanup Procedure

Spill Occurs

Evacuate and restrict access to the area

Notify supervisor and EHS

Don appropriate PPE for cleanup

For solids, gently cover with a damp paper towel to avoid dust.
For liquids, use an inert absorbent material.

Collect absorbed material and place in a sealed container

Decontaminate the spill area

Dispose of waste as hazardous

Click to download full resolution via product page

Caption: Spill response workflow.

Decontamination: For minor spills, the area should be dampened to avoid raising dust.[7] Clean

the area from the outside in, and wash with a detergent solution.[7]
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Disposal Plan

Ethyl indole-2-carboxylate and any materials contaminated with it must be treated as

hazardous waste.

Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a

clearly labeled and sealed container.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal company.[8] Do not dispose of this chemical down the drain or in regular trash.[8]

By adhering to these procedures, you can ensure a safe and compliant laboratory environment

for your critical research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Ethyl Indole-2-Carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b386271#personal-protective-equipment-for-handling-
ethyl-indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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